N-(2-methoxyphenyl)-2-(4-oxo-3(4H)-quinazolinyl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C17H15N3O3/c1-23-15-9-5-4-8-14(15)19-16(21)10-20-11-18-13-7-3-2-6-12(13)17(20)22/h2-9,11H,10H2,1H3,(H,19,21)
• InChI Key: VQIIHKHNJKDXAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

“N-(2-methoxyphenyl)-2-(4-oxo-3(4H)-quinazolinyl)acetamide” is a compound with a complex structure that includes a quinazoline ring, a common feature in various pharmaceuticals due to its diverse biological activities. This compound is related to others that have been explored for their potential in therapeutic applications, particularly in the realms of anticancer, analgesic, and anti-inflammatory effects.

Synthesis Analysis

The synthesis of related quinazolinone derivatives typically involves cyclization reactions starting from anthranilic acid derivatives or substituted anilines. For example, 1-substituted-4-(3-methoxyphenyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, structurally similar to the target compound, are synthesized via cyclization of hydrazino-quinazolinones with electrophiles (Alagarsamy et al., 2009).

Molecular Structure Analysis

The molecular structure of related quinazoline derivatives has been characterized by X-ray crystallography. For instance, N-(3-Methoxyphenyl)-2-(quinolin-8-yloxy)acetamide monohydrate shows a nearly planar conformation between the benzene ring and the quinoline moiety, indicative of the stabilized structures typically seen in quinazoline compounds (Wen et al., 2006).